Cas no 23680-31-1 ((S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid)

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid structure
23680-31-1 structure
Product Name:(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
CAS No:23680-31-1
MF:C15H21NO5
MW:295.330944776535
MDL:MFCD00066063
CID:52355
PubChem ID:90234
Update Time:2025-11-04

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • N-Boc-O-Benzyl-L-serine
    • Boc-Ser(Bzl)-OH
    • N-(tert-Butoxycarbonyl)-O-benzyl-L-serine
    • (S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
    • BOC-D-SER(BZL)-OH
    • Boc-L-Ser(OBzl)-OH
    • BOC-L-SERINE (BZL)
    • Boc-O-benzyl-L-serine
    • N-[(1,1-Dimethylethoxy)carbonyl]-O-(phenylmethyl)-L-serine
    • BOC-L-SER(TBU)-OH
    • BOC-O-BENZYL-L-SER-OH
    • BOC-Ser (Obzl) OH
    • BOC-SER(BU)-OH
    • BOC-SER(BUT)-OH
    • BOC-SER(TBU)-OH
    • BOC-SERINE(TBU)-OH
    • L-N-(t-butoxycarbonyl)-O-(benzyl)serine
    • N-(tert-butyloxycarbonyl)-O-benzyl-L-serine
    • N-BOC-O-Benzyl-L-ser
    • N-tert-butoxycarbonyl-O-benzyl-L-serine
    • MDL: MFCD00066063
    • Inchi: 1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(13(17)18)10-20-9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m0/s1
    • InChI Key: DMBKPDOAQVGTST-LBPRGKRZSA-N
    • SMILES: O(C(N[C@H](C(=O)O)COCC1C=CC=CC=1)=O)C(C)(C)C
    • BRN: 3064461

Computed Properties

  • Exact Mass: 295.14200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0
  • Topological Polar Surface Area: 84.9

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.1454 (rough estimate)
  • Melting Point: 57.0 to 62.0 deg-C
  • Boiling Point: 437.02°C (rough estimate)
  • Refractive Index: 22 ° (C=2, EtOH)
  • PSA: 84.86000
  • LogP: 2.57200
  • Solubility: Soluble in ethyl acetate, insoluble in water and petroleum ether.
  • Specific Rotation: 21.5 º (c=2, ethanol)
  • Optical Activity: [α]20/D +20±1°, c = 2% in ethanol: water (4:1)

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid Security Information

(S)-3-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)propanoic acid Pricemore >>

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